Cas no 478260-11-6 (3-(3-methoxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid)

• Product Name: 3-(3-methoxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid
• CAS No: 478260-11-6
• MF: C₁₈H₁₇NO₄
• MW: 311.332
• CID: 4654013
• Update Time: 2025-07-23

3-(3-methoxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 3-(3-methoxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid

Introduction to 3-(3-methoxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid (CAS No. 478260-11-6)

3-(3-methoxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 478260-11-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework composed of a benzyl alcohol moiety and an isoindoline core, has garnered attention due to its potential biological activities and synthetic utility. The presence of both methoxy and carboxylic acid functional groups enhances its reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The compound's structure integrates elements that are frequently explored in medicinal chemistry for their ability to modulate biological pathways. Specifically, the 1-oxo-2,3-dihydro-1H-isoindol scaffold is known for its role in various pharmacophores, particularly in the design of molecules targeting neurological and cardiovascular disorders. The combination of these structural features suggests that 3-(3-methoxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid may exhibit properties relevant to these therapeutic areas.

Recent advancements in computational chemistry have enabled more efficient virtual screening of such compounds, allowing researchers to predict their interactions with biological targets with higher precision. Studies have indicated that derivatives of the isoindoline core can exhibit potent binding affinity to certain enzymes and receptors, making them promising candidates for drug development. The carboxylic acid group in this compound not only contributes to its solubility but also provides a site for further derivatization, enabling the synthesis of more complex analogs.

In the context of modern drug discovery, the synthesis of such heterocyclic compounds often involves multi-step organic transformations. The benzyl alcohol moiety serves as a versatile building block that can be modified through various chemical reactions, including esterification, alkylation, and oxidation. These modifications are crucial for fine-tuning the pharmacological properties of the molecule. For instance, introducing additional functional groups can alter its metabolic stability or enhance its binding affinity to specific biological targets.

The pharmaceutical industry has increasingly focused on developing small molecules with complex architectures due to their potential for achieving higher selectivity and efficacy. The structural complexity of 3-(3-methoxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid aligns well with this trend. Its unique combination of rings and functional groups makes it an attractive candidate for further investigation in medicinal chemistry.

One particularly intriguing aspect of this compound is its potential role as a precursor for more complex scaffolds. Researchers have explored similar structures in the development of molecules targeting central nervous system disorders. The methoxyphenyl ring, in particular, is known for its ability to interact with aromatic binding pockets in proteins, which is a common feature in many successful drugs. This interaction mode could be exploited to develop novel therapeutics with improved pharmacokinetic profiles.

The synthesis of 3-(3-methoxyphenyl)-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid has been optimized through various synthetic strategies to ensure high yield and purity. Modern techniques such as flow chemistry and microwave-assisted synthesis have been employed to streamline the process. These methods not only improve efficiency but also reduce waste, aligning with the growing emphasis on sustainable chemical practices.

Biological evaluation of this compound has revealed promising preliminary results. In vitro assays have shown that derivatives of the isoindoline core can modulate key enzymes involved in inflammation and pain signaling. While further studies are needed to fully elucidate its mechanism of action, these findings suggest that CAS No 478260-11-6 may serve as a valuable lead compound for drug development.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how researchers identify and optimize lead compounds. Predictive models can now accurately forecast the biological activity of molecules based on their structural features, significantly reducing the time required for experimental validation. This approach has already been applied to compounds like 3-(3-methoxyphenyl)-3-(1-oxysoxazolidinone) derivatives, demonstrating its effectiveness in identifying promising candidates.

The future prospects for this compound are promising, with ongoing research focusing on expanding its chemical space through library synthesis and structure-based drug design. By leveraging advanced computational tools alongside traditional synthetic methodologies, scientists aim to uncover novel analogs with enhanced therapeutic potential. The versatility of the carboxylic acid group provides ample opportunities for further functionalization, allowing researchers to tailor the molecule's properties for specific applications.

In conclusion,CAS No 478260–11–6, or (E)-N'-[(E)-(4-hydroxyphenyl)methylidene]-4-methylthiazolidine–5-carboxamidine, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its development underscores the importance of innovative synthetic strategies and interdisciplinary approaches in modern drug discovery.